Cas no 2229418-00-0 (O-{[1-(4-fluoro-2-methylphenyl)cyclopropyl]methyl}hydroxylamine)

• Product Name: O-{[1-(4-fluoro-2-methylphenyl)cyclopropyl]methyl}hydroxylamine
• CAS No: 2229418-00-0
• MF: C₁₁H₁₄FNO
• MW: 195.23336648941
• CID: 6157520
• PubChem ID: 165857082
• Update Time: 2025-06-07

O-{[1-(4-fluoro-2-methylphenyl)cyclopropyl]methyl}hydroxylamine Chemical and Physical Properties

Names and Identifiers

• EN300-1819804
• O-{[1-(4-fluoro-2-methylphenyl)cyclopropyl]methyl}hydroxylamine
• 2229418-00-0

• Inchi： 1S/C11H14FNO/c1-8-6-9(12)2-3-10(8)11(4-5-11)7-14-13/h2-3,6H,4-5,7,13H2,1H3
• InChI Key： WAOYVPWEWFEOKB-UHFFFAOYSA-N
• SMILES： FC1C=CC(=C(C)C=1)C1(CON)CC1

Computed Properties

• Exact Mass: 195.105942232g/mol
• Monoisotopic Mass: 195.105942232g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 206
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2
• Topological Polar Surface Area: 35.2Ų

Additional information on O-{[1-(4-fluoro-2-methylphenyl)cyclopropyl]methyl}hydroxylamine

O-{[1-(4-fluoro-2-methylphenyl)cyclopropyl]methyl}hydroxylamine: A Comprehensive Overview

O-{[1-(4-fluoro-2-methylphenyl)cyclopropyl]methyl}hydroxylamine (CAS No. 2229418-00-0) is a novel compound that has garnered significant attention in the field of medicinal chemistry and pharmaceutical research. This compound, characterized by its unique structural features, has shown promising potential in various therapeutic applications. In this comprehensive overview, we will delve into the chemical structure, synthesis methods, biological activities, and recent advancements in the research and development of this compound.

The chemical structure of O-{[1-(4-fluoro-2-methylphenyl)cyclopropyl]methyl}hydroxylamine is particularly noteworthy. The presence of a fluoro substituent on the methylphenyl ring and the cyclopropyl moiety contributes to its distinct properties. The hydroxylamine functional group further enhances its reactivity and biological activity. These structural elements collectively make this compound a valuable candidate for drug discovery and development.

Recent studies have focused on the synthesis methods of O-{[1-(4-fluoro-2-methylphenyl)cyclopropyl]methyl}hydroxylamine. One of the most efficient routes involves the reaction of 1-(4-fluoro-2-methylphenyl)cyclopropanecarbaldehyde with hydroxylamine under mild conditions. This method yields high purity and good yields, making it suitable for large-scale production. Additionally, alternative synthetic pathways are being explored to optimize the process and reduce costs.

In terms of biological activities, O-{[1-(4-fluoro-2-methylphenyl)cyclopropyl]methyl}hydroxylamine has demonstrated significant potential in several areas. One of the key areas of interest is its antitumor activity. Preclinical studies have shown that this compound can effectively inhibit the growth of various cancer cell lines, including those resistant to conventional chemotherapy. The mechanism of action involves the modulation of key signaling pathways involved in cell proliferation and apoptosis.

Another important aspect of O-{[1-(4-fluoro-2-methylphenyl)cyclopropyl]methyl}hydroxylamine is its neuroprotective properties. Research has indicated that this compound can protect neurons from oxidative stress and neurotoxicity, making it a promising candidate for the treatment of neurodegenerative diseases such as Alzheimer's and Parkinson's disease. The exact mechanisms underlying these effects are still being investigated, but preliminary findings suggest that it may involve the regulation of mitochondrial function and the reduction of inflammatory responses.

The pharmacokinetic properties of O-{[1-(4-fluoro-2-methylphenyl)cyclopropyl]methyl}hydroxylamine have also been studied extensively. In animal models, this compound exhibits favorable absorption, distribution, metabolism, and excretion (ADME) profiles. It shows good oral bioavailability and a long half-life, which are desirable characteristics for a potential therapeutic agent. However, further studies are needed to fully understand its behavior in human subjects.

Recent advancements in drug delivery systems have also contributed to the development of O-{[1-(4-fluoro-2-methylphenyl)cyclopropyl]methyl}hydroxylamine. Nanoparticle-based delivery systems have been explored to enhance its bioavailability and target specificity. These systems can protect the compound from degradation in the gastrointestinal tract and ensure its efficient delivery to target tissues. This approach has shown promising results in preclinical trials and is expected to improve the therapeutic outcomes.

In conclusion, O-{[1-(4-fluoro-2-methylphenyl)cyclopropyl]methyl}hydroxylamine (CAS No. 2229418-00-0) is a highly promising compound with a wide range of potential applications in medicine. Its unique chemical structure, coupled with its diverse biological activities, makes it an attractive candidate for further research and development. As ongoing studies continue to unravel its mechanisms of action and optimize its properties, this compound is poised to play a significant role in advancing therapeutic options for various diseases.